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Compound of Interest

Compound Name:
3-amino-4-methoxy-N,N-

dimethylbenzamide

Cat. No.: B1284832 Get Quote

An In-depth Technical Guide on the Safety and Handling of 3-amino-4-methoxy-N,N-
dimethylbenzamide

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide for informational purposes only and

is not a substitute for a formal Safety Data Sheet (SDS). While a specific SDS for 3-amino-4-
methoxy-N,N-dimethylbenzamide is not readily available, the following guidance is based on

safety data for structurally similar compounds, including 3-amino-4-methoxybenzamide and

general knowledge of aromatic amines and benzamide derivatives. A thorough risk assessment

should be conducted before handling this compound.

Introduction
3-amino-4-methoxy-N,N-dimethylbenzamide is a chemical compound with potential

applications in pharmaceutical synthesis and drug development. As with any novel or

specialized chemical, a comprehensive understanding of its potential hazards and proper

handling procedures is crucial to ensure the safety of laboratory personnel and the integrity of

research. This guide provides a detailed overview of the known and inferred safety and

handling considerations for this compound.

Hazard Identification and Classification
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While specific toxicological data for 3-amino-4-methoxy-N,N-dimethylbenzamide is limited,

the safety profile can be inferred from its structural components: an aromatic amine and a

benzamide derivative. Aromatic amines are a class of compounds known for their potential

carcinogenicity and mutagenicity, with many being readily absorbed through the skin.[1][2][3][4]

Benzamide derivatives may cause skin and eye irritation.[5][6]

Based on the available data for the closely related compound, 3-amino-4-methoxybenzamide,

the following hazard classifications are likely applicable.[7]

Table 1: Inferred Hazard Classification

Hazard Class Category

Skin Corrosion/Irritation 2

Serious Eye Damage/Eye Irritation 2

Specific target organ toxicity (single exposure) 3

Target Organs Respiratory system

Signal Word: Warning[7]

Hazard Statements:

Causes skin irritation.[7]

Causes serious eye irritation.[7]

May cause respiratory irritation.[7]

Physical and Chemical Properties
Understanding the physical and chemical properties of a substance is fundamental to its safe

handling and storage.

Table 2: Physical and Chemical Properties of Structurally Similar Compounds
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Property
3-amino-4-
methoxybenzamide

3-Amino-N,4-
dimethylbenzamide

Molecular Formula C₈H₁₀N₂O₂ C₉H₁₂N₂O

Molecular Weight 166.18 g/mol 164.20 g/mol

Appearance Solid Solid

Storage Temperature Room Temperature Room Temperature

Safe Handling and Personal Protective Equipment
(PPE)
Given the potential hazards, stringent adherence to safe handling protocols and the use of

appropriate personal protective equipment are mandatory.

Engineering Controls
Fume Hood: All handling of 3-amino-4-methoxy-N,N-dimethylbenzamide powder should

be conducted in a certified chemical fume hood to minimize inhalation exposure.[5]

Ventilation: Ensure the laboratory is well-ventilated.

Personal Protective Equipment (PPE)
The following PPE is recommended for handling 3-amino-4-methoxy-N,N-
dimethylbenzamide.

Table 3: Recommended Personal Protective Equipment (PPE)
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PPE Category Item
Standard/Specificat
ion

Purpose

Eye Protection
Safety Goggles or

Face Shield
ANSI Z87.1 / EN166

Protects eyes from

chemical splashes

and dust.[5][6]

Hand Protection

Chemical-Resistant

Gloves (Nitrile or

Neoprene)

Prevents skin contact

with the chemical.[5]

Body Protection Laboratory Coat Standard Lab Coat

Protects skin and

personal clothing from

contamination.[5]

Respiratory Protection
NIOSH-approved

Respirator

Varies based on

exposure

Recommended when

handling the powder

outside of a fume

hood to prevent

inhalation of dust.[5]

Procedural Controls
Avoid creating dust when handling the solid form. Use a scoop or spatula for transferring the

powder.[5]

Keep containers of the chemical closed when not in use.[5]

Wash hands thoroughly after handling.[7]

First Aid Measures
In the event of exposure, immediate and appropriate first aid is critical. The following measures

are based on the safety data for 3-amino-4-methoxybenzamide.[7]

Table 4: First Aid Measures
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Exposure Route First Aid Procedure

Inhalation

Remove the person to fresh air and keep

comfortable for breathing. Call a POISON

CENTER or doctor if you feel unwell.[7]

Skin Contact

Wash with plenty of soap and water. If skin

irritation occurs: Get medical advice/attention.

Take off contaminated clothing.[7]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. If eye irritation persists:

Get medical advice/attention.[7]

Ingestion
Rinse mouth. Call a POISON CENTER or

doctor if you feel unwell.

Storage and Disposal
Proper storage and disposal are essential to prevent accidents and environmental

contamination.

Storage: Store in a well-ventilated place. Keep the container tightly closed. Store locked up.

[7]

Disposal: Dispose of contents/container to an approved waste disposal plant in accordance

with local, state, and federal regulations.[6][7] Do not allow the product to enter drains.[6]

Experimental Protocols and Workflows
While specific experimental protocols for safety studies on 3-amino-4-methoxy-N,N-
dimethylbenzamide are not available, a general workflow for safe handling can be

established.

Diagram 1: Safe Handling Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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